2,2'-(Indeno[1,2-b]fluorene-6,12-diylidene)dipropanedinitrile

Specification

• CAS No.: 112175-25-4
• Molecular Formula: C26H10N4
• Molecular Weight: 378.4 g/mol
• IUPAC Name: 2-[12-(dicyanomethylidene)indeno[1,2-b]fluoren-6-ylidene]propanedinitrile
• Standard InChI: InChI=1S/C26H10N4/c27-11-15(12-28)25-19-7-3-1-5-17(19)21-9-24-22(10-23(21)25)18-6-2-4-8-20(18)26(24)16(13-29)14-30/h1-10H
• Standard InChI Key: UQNLNOFAHKFOMR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C3=CC4=C(C=C3C2=C(C#N)C#N)C5=CC=CC=C5C4=C(C#N)C#N

Introduction

2,2'-(Indeno[1,2-b]fluorene-6,12-diylidene)dipropanedinitrile is a complex organic compound with a molecular formula of C26H10N4 and a molecular weight of 378.4 g/mol. It is also known as 2,2'-(Indeno[1,2-b]fluorene-6,12-diylidene)dimalononitrile. This compound is part of a broader class of materials that have been explored for their potential applications in organic electronics and optoelectronics due to their unique structural and electronic properties.

Chemical Identifiers:

• CAS Number: 112175-25-4

• PubChem CID: 71336180

• InChI: InChI=1S/C26H10N4/c27-11-15(12-28)25-19-7-3-1-5-17(19)21-9-24-22(10-23(21)25)18-6-2-4-8-20(18)26(24)16(13-29)14-30/h1-10H

• InChIKey: UQNLNOFAHKFOMR-UHFFFAOYSA-N

• SMILES: C1=CC=C2C(=C1)C3=CC4=C(C=C3C2=C(C#N)C#N)C5=CC=CC=C5C4=C(C#N)C#N

Synthesis and Characterization

While specific synthesis details for 2,2'-(Indeno[1,2-b]fluorene-6,12-diylidene)dipropanedinitrile are not readily available, compounds with similar indeno[1,2-b]fluorene cores are typically synthesized through multi-step reactions involving the formation of the fluorene core followed by functionalization with nitrile groups. Characterization methods such as NMR, mass spectrometry, and UV-vis spectroscopy are commonly used to verify the structure and purity of such compounds.

Potential Applications

Compounds with indeno[1,2-b]fluorene cores have been explored for their potential in organic electronics, particularly in the development of semiconducting materials. The presence of nitrile groups in 2,2'-(Indeno[1,2-b]fluorene-6,12-diylidene)dipropanedinitrile could enhance its electronic properties, making it suitable for applications in organic field-effect transistors (OFETs) or organic photovoltaics (OPVs).

Table: Comparison with Related Compounds

Compound	Molecular Formula	Molecular Weight	CAS Number
Indeno[1,2-b]fluorene-6,12-dione	C20H10O2	282.3 g/mol	5695-13-6
2,2'-(Indeno[1,2-b]fluorene-6,12-diylidene)dipropanedinitrile	C26H10N4	378.4 g/mol	112175-25-4